Acalabrutinib Impurity 3
Catalog No.
S17008144
CAS No.
M.F
C18H18BrN5O2
M. Wt
416.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
Acalabrutinib Impurity 3
IUPAC Name
benzyl (2S)-2-(8-amino-5-bromoimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
Molecular Formula
C18H18BrN5O2
Molecular Weight
416.3 g/mol
InChI
InChI=1S/C18H18BrN5O2/c19-15-10-21-16(20)14-9-22-17(24(14)15)13-7-4-8-23(13)18(25)26-11-12-5-2-1-3-6-12/h1-3,5-6,9-10,13H,4,7-8,11H2,(H2,20,21)/t13-/m0/s1
InChI Key
QOCPTLVGTBRFOH-ZDUSSCGKSA-N
SMILES
Array
XLogP3
3.2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
415.06439 Da
Monoisotopic Mass
415.06439 Da
Heavy Atom Count
26
Dates
Last modified: 10-24-2025
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